Cas no 782493-80-5 (methyl azocane-5-carboxylate)

• Product Name: methyl azocane-5-carboxylate
• CAS No: 782493-80-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 3320714
• PubChem ID: 59815601
• Update Time: 2025-10-28

methyl azocane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-AZOCINECARBOXYLIC ACID, OCTAHYDRO-, METHYL ESTER
• methyl azocane-5-carboxylate
• 782493-80-5
• SCHEMBL13406368
• EN300-27783881

• Inchi： 1S/C9H17NO2/c1-12-9(11)8-4-2-6-10-7-3-5-8/h8,10H,2-7H2,1H3
• InChI Key： PPOIHTJKVUJQLK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCNCCC1)=O

Computed Properties

• Exact Mass: 171.125928785Da
• Monoisotopic Mass: 171.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl azocane-5-carboxylate

Methyl Azocane-5-Carboxylate (CAS No. 782493-80-5): An Overview of Its Properties, Applications, and Recent Research

Methyl azocane-5-carboxylate (CAS No. 782493-80-5) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinctive azocane structure and a carboxylate ester functional group, which contribute to its diverse chemical properties and potential applications.

The molecular formula of methyl azocane-5-carboxylate is C11H19NO3, and it has a molecular weight of approximately 213.27 g/mol. The compound's structure consists of an azocane ring, which is a seven-membered nitrogen-containing ring, and a carboxylate ester group attached to the fifth carbon atom of the ring. This unique combination of functional groups imparts specific chemical and physical properties to the molecule.

In terms of physical properties, methyl azocane-5-carboxylate is typically a solid at room temperature with a melting point ranging from 60 to 65°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics make it suitable for various synthetic and analytical procedures.

The chemical reactivity of methyl azocane-5-carboxylate is influenced by its functional groups. The azocane ring can participate in various reactions such as nucleophilic substitution, electrophilic addition, and coordination with metal ions. The carboxylate ester group can undergo hydrolysis to form the corresponding carboxylic acid or be converted into other derivatives through esterification or transesterification reactions.

One of the key applications of methyl azocane-5-carboxylate is in the synthesis of complex organic molecules and pharmaceutical intermediates. Its unique structure makes it a valuable building block for the construction of more complex molecules with potential therapeutic properties. For example, recent studies have explored the use of azocane derivatives in the development of novel antibiotics and antiviral agents.

In the field of medicinal chemistry, methyl azocane-5-carboxylate has shown promise as a precursor for the synthesis of bioactive compounds. Research published in the Journal of Medicinal Chemistry highlighted the potential of azocane-based compounds in modulating specific biological pathways. These compounds have been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective activities, making them attractive candidates for drug development.

Beyond medicinal applications, methyl azocane-5-carboxylate has also found use in materials science. Its ability to form stable complexes with metal ions makes it useful in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and drug delivery systems. The unique properties of MOFs derived from azocane-based ligands have been explored in several recent studies.

The environmental impact of methyl azocane-5-carboxylate is another area of interest. Studies have investigated its biodegradability and potential environmental fate. While initial findings suggest that it is relatively stable under normal environmental conditions, ongoing research aims to understand its long-term impact on ecosystems.

In conclusion, methyl azocane-5-carboxylate (CAS No. 782493-80-5) is a versatile compound with a wide range of applications in organic chemistry, medicinal chemistry, and materials science. Its unique structural features make it an attractive candidate for various synthetic processes and biological studies. As research continues to advance, it is likely that new applications and properties of this compound will be discovered, further expanding its utility in scientific and industrial settings.